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Compound of Interest

9-Octadecenoic acid (92)-,
Compound Name:
dodecyl ester

Cat. No.: B1237561

An In-depth Technical Guide to the Chemical Structure of Dodecyl Oleate

Introduction

Dodecyl oleate, also known as lauryl oleate, is a wax ester formed from the esterification of
oleic acid and dodecanol (lauryl alcohol)[1][2]. It belongs to the class of long-chain fatty acid
esters and finds extensive application in the cosmetics, personal care, and pharmaceutical
industries as an emollient, skin-conditioning agent, and lubricant[1][3][4]. Its physicochemical
properties, such as good lubricity and stability, make it a valuable ingredient in various
formulations[1]. This technical guide provides a comprehensive overview of the chemical
structure, properties, synthesis, and analysis of dodecyl oleate for researchers, scientists, and
drug development professionals.

Chemical Identity and Structure

Dodecyl oleate is the ester resulting from the formal condensation of the carboxyl group of oleic
acid with the hydroxyl group of dodecanol. The oleic acid component is an 18-carbon
monounsaturated fatty acid with a cis-double bond at the C-9 position. The dodecanol
component is a 12-carbon saturated fatty alcohol.

The key identifiers and structural details of dodecyl oleate are summarized in the table below.
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Identifier Value Reference

IUPAC Name dodecyl (2)-octadec-9-enoate [3]

Lauryl oleate, Oleic acid

dodecyl ester, (2)-9-
Synonyms ) ] [5]1[6]
Octadecenoic acid dodecyl

ester
CAS Number 36078-10-1 [31[5]
Molecular Formula C30H5802 [11[31[5][6]
Molecular Weight 450.78 g/mol [5][6]
InChiKey OXPCWUWUWIWSGI- 3]

MSUUIHNZSA-N

The general chemical reaction for the formation of dodecyl oleate is depicted below.

Caption: General esterification reaction for the synthesis of dodecyl oleate.

Physicochemical Properties

Dodecyl oleate is typically a colorless to slightly yellow liquid at room temperature[1]. Its long
hydrocarbon chains contribute to its oily nature and low water solubility. Quantitative
physicochemical data are crucial for its application in formulation development.

Property Value Unit Reference
Density 0.865 g/cm3 [6]
Boiling Point 519.6 °C (at 760 mmHg) [6]
Flash Point 71.3 °C [6]
Refractive Index 1.46 - [6]

Experimental Protocols
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The synthesis of dodecyl oleate can be achieved through several methods, primarily involving
the esterification of oleic acid with dodecanol. The choice of catalyst and reaction conditions
influences the reaction rate, yield, and purity of the final product.

Synthesis Methodologies

Protocol 1: Lipase-Mediated Synthesis This enzymatic method offers high selectivity and mild
operating conditions.

Reactants: Oleic acid and dodecanol.
e Enzyme: Candida rugosa lipase.
e Medium: A solvent-free aqueous foam system is prepared with the substrates.

e Procedure: a. The pH of the reaction medium is adjusted using appropriate buffers (e.g.,
acetate for pH 4-7, Tris for pH 7-9)[7]. b. Lipase (e.g., 2 mg) is added to the substrate
mixture[7]. c. The reaction is maintained at a controlled temperature, connected to a water
bath[7]. d. The reaction progress is monitored over time. A conversion of 80% can be
achieved within 2 hours[7].

» Kinetics: The activation energy for this reaction has been calculated to be 24.4 kJ/mol[7].

Protocol 2: Low-Temperature Acid-Catalyzed Esterification This protocol utilizes a sulfonic acid
catalyst to achieve high conversion rates at mild temperatures, making it an efficient method for
producing liquid wax esters|[8].

o Reactants: Oleic acid and lauryl alcohol (dodecanol).
o Catalyst: 4-dodecylbenzenesulfonic acid (DBSA).

e Procedure: a. Mix oleic acid and lauryl alcohol in a molar ratio of 1.3:1 in a reaction vessel[9].
b. Add the DBSA catalyst, corresponding to 10 mol% of the alcohol[9]. c. Heat the solvent-
free mixture to 40°C[9]. d. Maintain the reaction for 4 hours with stirring[9]. e. A conversion
rate exceeding 90% can be expected under these conditions[8].

Protocol 3: Dicyclohexylcarbodiimide (DCC) Mediated Synthesis DCC is a common coupling
agent used for ester formation in organic synthesis.
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e Reactants: Oleic acid and dodecanol.
o Catalyst/Coupling Agent: Dicyclohexylcarbodiimide (DCC).
o Solvent: Dichloromethane.

e Procedure: a. Dissolve oleic acid and dodecanol in dichloromethane. b. Add DCC to the
solution to facilitate the esterification reaction[7]. c. The reaction proceeds, forming dodecyl
oleate and dicyclohexylurea (DCU) as a byproduct. d. Upon completion, the DCU precipitate
is filtered off. e. The filtrate containing the product is collected for purification.

Purification and Analysis

Following synthesis, dodecyl oleate must be purified and its identity confirmed. The workflow
below illustrates a typical process.

Caption: Experimental workflow for the purification and analysis of dodecyl oleate.
Protocol 4: Purification by Column Chromatography
o Stationary Phase: Silica gel is packed into a chromatography column.

o Mobile Phase: A non-polar solvent system, such as a mixture of hexane and ethyl acetate, is
typically used.

e Procedure: a. The crude product from synthesis (e.g., from Protocol 2 or 3) is concentrated
and loaded onto the silica gel column[7]. b. The mobile phase is passed through the column
to elute the components. c. Fractions are collected and analyzed (e.g., by TLC) to isolate the
pure dodecyl oleate.

Protocol 5: Analytical Characterization

e Gas Chromatography (GC): Used to determine the purity of the final product and to calculate
the conversion rate during synthesis by comparing peak areas against a known standard[7]

[9].

e Thin-Layer Chromatography (TLC): A rapid method to confirm the purity of the synthesized
ester[7].
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* Nuclear Magnetic Resonance (*H NMR) Spectroscopy: Provides definitive structural
confirmation. The characteristic proton signals for dodecyl oleate are:

o 1H NMR (500 MHz, CDCls): & = 5.33-5.35 (m, 2H, -CH=CH-), 4.05 (t, J=10 Hz, 2H, -O-
CHz-), 2.28 (t, 2H, -CH2-COO-), 2.00 (t, 4H, -CH2-CH=), 1.58-1.62 (m, 4H), 1.26 (d, 38H,
chain -CHz-), 0.86 (t, 6H, terminal -CHs)[9].

Applications in Research and Development

Dodecyl oleate serves as a benchmark for a non-irritating emollient in dermatological and
cosmetic formulations[3]. In drug development, it can be explored as a vehicle or solvent for
lipophilic active pharmaceutical ingredients (APIS) in topical or transdermal delivery systems.
Its well-defined chemical structure and properties make it a suitable candidate for studies on
skin penetration enhancement and formulation stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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